Cas no 1428359-61-8 (N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide)

• Product Name: N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide
• CAS No: 1428359-61-8
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5403762
• Update Time: 2025-06-20

N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-Furanyl)ethyl]-2-thiophenecarboxamide
• N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide

• Inchi： 1S/C11H11NO2S/c13-11(10-2-1-7-15-10)12-5-3-9-4-6-14-8-9/h1-2,4,6-8H,3,5H2,(H,12,13)
• InChI Key： LZUUVHRWTGBJHF-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2C=COC=2)=O)SC=CC=1

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.8±30.0 °C(Predicted)
• pka: 14.47±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide

Introduction to N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide (CAS No. 1428359-61-8)

N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide (CAS No. 1428359-61-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural motifs, has been explored for its potential applications in drug development and material science. The molecular structure of this compound incorporates both furan and thiophene heterocycles, which are known for their diverse biological activities and chemical properties.

The furan ring, a five-membered aromatic ring containing two oxygen atoms, is a common structural feature in many bioactive molecules. Its presence in N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide contributes to the compound's ability to interact with biological targets in a specific manner. The thiophene ring, on the other hand, is another important heterocycle that is widely recognized for its role in the development of pharmaceuticals and agrochemicals. The combination of these two heterocycles in a single molecule makes N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that incorporate both furan and thiophene moieties due to their potential pharmacological properties. These compounds have been studied for their antimicrobial, anti-inflammatory, and anticancer activities. The structural features of N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide, particularly the presence of the amide functional group and the ethyl chain extending from the furan ring, contribute to its unique chemical behavior and biological activity.

The synthesis of N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide involves multiple steps, including condensation reactions and functional group transformations. The precise synthetic route can vary depending on the desired purity and scale of production. Advanced synthetic methodologies have been employed to optimize the yield and efficiency of the synthesis process. These methodologies often involve catalytic processes and protective group strategies to ensure high selectivity and minimal byproduct formation.

The chemical properties of N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide have been thoroughly characterized through various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure, functional groups, and purity of the compound. Additionally, computational studies have been used to predict the electronic properties and potential interactions of this compound with biological targets.

In terms of biological activity, N-[2-(furan-3-yl)ethyl]thiophene-2-carboxamide has shown promising results in preclinical studies. Its ability to interact with specific enzymes and receptors has been investigated as a potential therapeutic agent. The amide group in its structure plays a crucial role in modulating its biological activity by influencing its solubility and binding affinity. Further research is ongoing to explore its potential applications in treating various diseases.

The pharmaceutical industry has been particularly interested in heterocyclic compounds like N-[2-(furan-3-yl strong>)ethyl]< strong >thiophene - 2 - carboxamide strong > due to their diverse biological activities and low toxicity profiles. The structural diversity offered by combining different heterocycles has led to the discovery of many novel drug candidates. N-[2-(< strong >furan - 3 - yl strong >)ethyl]< strong >thiophene - 2 - carboxamide strong > is no exception and represents an important step forward in the development of new therapeutic agents.

The material science applications of this compound are also being explored. The unique electronic properties of N-[2-(< strong >furan - 3 - yl strong >)ethyl]< strong >thiophene - 2 - carboxamide strong > make it a potential candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Its ability to conduct electricity efficiently while maintaining stability makes it an attractive material for these applications.

In conclusion, N-[2-(< strong >furan - 3 - yl strong >)ethyl]< strong >thiophene - 2 - carboxamide strong >(CAS No. 1428359-61-8) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structural features, combined with its promising biological activity, make it an exciting area of research for scientists worldwide. As more studies are conducted on this compound, we can expect to see further advancements in its applications across various fields.